Cas no 853577-42-1 (5-PYRIMIDINECARBOXAMIDE, 4,6-DICHLORO-N-METHYL-N-2-PROPYNYL-)

• Product Name: 5-PYRIMIDINECARBOXAMIDE, 4,6-DICHLORO-N-METHYL-N-2-PROPYNYL-
• CAS No: 853577-42-1
• MF: C₉H₇Cl₂N₃O
• MW: 244.077379465103
• CID: 3324464
• PubChem ID: 12163139
• Update Time: 2025-04-21

5-PYRIMIDINECARBOXAMIDE, 4,6-DICHLORO-N-METHYL-N-2-PROPYNYL- Chemical and Physical Properties

Names and Identifiers

• 5-PYRIMIDINECARBOXAMIDE, 4,6-DICHLORO-N-METHYL-N-2-PROPYNYL-
• DB-411923
• 4,6-Dichloro-N-methyl-N-2-propyn-1-yl-5-pyrimidinecarboxamide
• 4,6-dichloro-N-methyl-N-(prop-2-yn-1-yl)pyrimidine-5-carboxamide
• 853577-42-1
• DCVUJZYHNKGFMA-UHFFFAOYSA-N
• SCHEMBL2029262

• Inchi： 1S/C9H7Cl2N3O/c1-3-4-14(2)9(15)6-7(10)12-5-13-8(6)11/h1,5H,4H2,2H3
• InChI Key： DCVUJZYHNKGFMA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)C(N(C)CC#C)=O

Computed Properties

• Exact Mass: 242.9966172Da
• Monoisotopic Mass: 242.9966172Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.1Ų